Cas no 477886-46-7 (3-[(4-Bromophenyl)sulfanyl]-2-phenylquinoline-4-carboxylic acid)

• Product Name: 3-[(4-Bromophenyl)sulfanyl]-2-phenylquinoline-4-carboxylic acid
• CAS No: 477886-46-7
• MF: C₂₂H₁₄BrNO₂S
• MW: 436.321063518524
• CID: 5736953
• PubChem ID: 3722337
• Update Time: 2023-11-10

3-[(4-Bromophenyl)sulfanyl]-2-phenylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-BROMOPHENYL)SULFANYL]-2-PHENYL-4-QUINOLINECARBOXYLIC ACID
• 3-[(4-bromophenyl)sulfanyl]-2-phenylquinoline-4-carboxylic acid
• 4-Quinolinecarboxylic acid, 3-[(4-bromophenyl)thio]-2-phenyl-
• 2M-514S
• 3-(4-bromophenyl)sulfanyl-2-phenylquinoline-4-carboxylic acid
• 477886-46-7
• 3-[(4-bromophenyl)sulfanyl]-2-phenylquinoline-4-carboxylicacid
• AKOS005085675
• Oprea1_703184
• 3-[(4-Bromophenyl)sulfanyl]-2-phenylquinoline-4-carboxylic acid

• Inchi： 1S/C22H14BrNO2S/c23-15-10-12-16(13-11-15)27-21-19(22(25)26)17-8-4-5-9-18(17)24-20(21)14-6-2-1-3-7-14/h1-13H,(H,25,26)
• InChI Key： FULMXDVNTAGJEM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C(O)=O)=C(SC2=CC=C(Br)C=C2)C=1C1=CC=CC=C1

Computed Properties

• Exact Mass: 434.99286g/mol
• Monoisotopic Mass: 434.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 568.3±50.0 °C(Predicted)
• pka: 0.55±0.10(Predicted)